Deacyl acebutolol

• CAS: 72143-02-3
• Molecular Formula: C14H22N2O3
• Molecular Weight: 266.34 g/mol
• InChI: InChI=1S/C14H22N2O3/c1-9(2)16-7-12(18)8-19-14-5-4-11(15)6-13(14)10(3)17/h4-6,9,12,16,18H,7-8,15H2,1-3H3
• InChIKey: DBUJVRULIBQHKT-UHFFFAOYSA-N

Deacyl Acebutolol (Diacetolol): Pharmacologically Active Beta-1 Selective Metabolite for Cardiovascular Research

Deacyl acebutolol, also known as diacetolol (CAS 72143-02-3), is the major active metabolite of the cardioselective beta-1 adrenoceptor antagonist acebutolol [1]. Unlike an inert metabolic byproduct, deacyl acebutolol exhibits potent beta-adrenoceptor blocking activity, contributing significantly to the overall therapeutic effect and extended duration of action following acebutolol administration [2]. The compound is characterized by its relative cardioselectivity, weak intrinsic sympathomimetic activity (ISA), and high water solubility [3]. It is also recognized in pharmacopeial standards as Acebutolol EP Impurity D, underscoring its importance in pharmaceutical quality control [4].

Type Active metabolite probe (β1-selective)

Profile No membrane-stabilizing activity; weak ISA

Identity Acebutolol EP Impurity D (QC standard)

• [1] NCATS Inxight Drugs. Diacetolol. National Center for Advancing Translational Sciences (NCATS). View Source
• [2] Abernethy DR, Arendt RM, Greenblatt DJ. Pharmacologic properties of acebutolol: Relationship of hydrophilicity to central nervous system penetration. Am Heart J. 1985 May;109(5 Pt 2):1120-5. View Source
• [3] Borchard U, Hafner D, Hirth C. In vitro studies on the pharmacological properties of diacetolol, the major metabolite of acebutolol in man. Arch Int Pharmacodyn Ther. 1985 Jan;273(1):4-17. View Source
• [4] ChemWhat. Acebutolol EP Impurity D. CAS#: 57898-80-3. View Source

Why Deacyl Acebutolol Cannot Be Substituted by the Parent Drug or Class Analogs

Direct substitution of deacyl acebutolol (diacetolol) with acebutolol or other beta-blockers is scientifically invalid due to fundamental differences in their pharmacological and pharmacokinetic profiles. While acebutolol possesses membrane-stabilizing activity (MSA), deacyl acebutolol lacks this property, leading to distinct electrophysiological effects [1]. Furthermore, deacyl acebutolol exhibits significantly greater beta-1 cardioselectivity than acebutolol in vitro [2], a difference that translates to a distinct clinical effect on airway receptors in human studies [3]. Critically, deacyl acebutolol has a substantially longer elimination half-life (approximately 12 hours) compared to acebutolol (3-9 hours), and its clearance is predominantly renal, whereas acebutolol relies more on non-renal routes [4]. These quantifiable disparities in selectivity, intrinsic activity, and elimination kinetics mean that using acebutolol as a surrogate for the pure metabolite would introduce confounding variables in any research or analytical context.

Membrane activity mismatch

Acebutolol’s membrane-stabilizing property is absent in deacyl acebutolol; electrophysiological endpoints may shift.

Selectivity profile differs

Deacyl acebutolol exhibits greater β1 selectivity in vitro; airway receptor response context may not transfer from parent.

Clearance pathway divergence

Predominantly renal elimination vs. mixed routes for acebutolol; accumulation profiles differ in renal impairment models.

• [1] Basil B, Jordan R. Pharmacological properties of diacetolol (M & B 16,942), a major metabolite of acebutolol. Eur J Pharmacol. 1982 May 7;80(1):47-56. View Source
• [2] Basil B, Jordan R. Pharmacological properties of diacetolol (M & B 16,942), a major metabolite of acebutolol. Eur J Pharmacol. 1982 May 7;80(1):47-56. View Source
• [3] Thomas MS, Tattersfield AE. Comparison of beta-adrenoceptor selectivity of acebutolol and its metabolite diacetolol with metoprolol and propranolol in normal man. Eur J Clin Pharmacol. 1986;29(6):679-83. View Source
• [4] Flouvat B, Roux A, Chau NP, et al. Pharmacokinetics and bioavailability of diacetolol, the main metabolite of acebutolol. Eur J Clin Pharmacol. 1981 Mar;19(4):287-92. View Source

Deacyl Acebutolol (Diacetolol): Quantifiable Differentiation Evidence for Scientific Selection

Superior Beta-1 Cardioselectivity vs. Acebutolol and Propranolol

In a human study comparing the bronchial and cardiac effects of four beta-blockers, deacyl acebutolol demonstrated greater cardioselectivity than its parent drug, acebutolol, and the non-selective propranolol. Selectivity was quantified by the dose ratio for airway isoprenaline response, where a lower value indicates less bronchial beta-2 blockade and thus higher cardioselectivity [1].

Cardioselectivity vs. parent

Head-to-head

Airway isoprenaline dose ratio: 2.4 (diacetolol) vs. 8.0 (acebutolol), 72.0 (propranolol). 70% lower ratio indicates greater β1 selectivity.

Supports β1-selectivity endpoint interpretation in human airway studies.

Displacement of bronchodilator dose-response curve; n=11 subjects.

Evidence Dimension	Bronchial Beta-Adrenoceptor Blockade (Cardioselectivity Index)
Target Compound Data	Mean dose ratio: 2.4
Comparator Or Baseline	Acebutolol: 8.0; Metoprolol: 2.7; Propranolol: 72.0
Quantified Difference	Deacyl acebutolol's dose ratio was 70% lower (more cardioselective) than acebutolol and 97% lower than propranolol.
Conditions	Displacement of bronchodilator dose-response curve to inhaled isoprenaline in 11 normal human subjects.

Why This Matters

This superior cardioselectivity profile makes deacyl acebutolol the preferred reference standard for developing and validating analytical methods intended to differentiate between beta-1 and beta-2 receptor activity, and for pharmacological studies focused on minimizing bronchial adverse effects.

• [1] Thomas MS, Tattersfield AE. Comparison of beta-adrenoceptor selectivity of acebutolol and its metabolite diacetolol with metoprolol and propranolol in normal man. Eur J Clin Pharmacol. 1986;29(6):679-83. View Source

Prolonged Elimination Half-Life Compared to Parent Acebutolol

The pharmacokinetic profile of deacyl acebutolol is a primary differentiator from its parent compound. Its significantly longer half-life explains the extended pharmacodynamic effect observed clinically. This data is critical for designing washout periods in in vitro assays and for interpreting in vivo PK/PD studies [1].

Elimination half-life

Cross-study

t½ = 12.27 ± 1.00 h (oral 100 mg) vs. acebutolol 3–9 h. Approximately 1.5–4× longer.

Extended exposure context; sustained receptor occupancy studies may benefit.

Human PK study in healthy volunteers; acebutolol data from product literature.

Evidence Dimension	Plasma Elimination Half-Life (t1/2)
Target Compound Data	12.27 ± 1.00 hours (oral administration, 100 mg)
Comparator Or Baseline	Acebutolol: 3-9 hours
Quantified Difference	Deacyl acebutolol's half-life is approximately 1.5 to 4 times longer than acebutolol's.
Conditions	Human study following a single oral dose of 100 mg deacyl acebutolol to healthy volunteers. Acebutolol data from product literature.

Why This Matters

The extended half-life makes deacyl acebutolol essential for studies requiring sustained beta-adrenoceptor blockade without the confounding variable of rapid parent drug metabolism, and it explains its role as the primary contributor to acebutolol's long duration of action.

• [1] Flouvat B, Roux A, Chau NP, et al. Pharmacokinetics and bioavailability of diacetolol, the main metabolite of acebutolol. Eur J Clin Pharmacol. 1981 Mar;19(4):287-92. View Source

Divergent Clearance Pathway: Primarily Renal Excretion vs. Non-Renal Acebutolol

The primary route of elimination distinguishes deacyl acebutolol from acebutolol. Deacyl acebutolol is predominantly cleared by the kidneys, whereas acebutolol has major non-renal routes of excretion. This difference has profound implications for studies involving renal impairment or drug-drug interactions [1] [2].

Renal clearance dominance

Class-level

Renal CL = 10.2 ± 0.81 L/h (~64% of total CL 15.9 L/h). Acebutolol: major non-renal excretion.

Renal impairment model context; metabolite accumulation review differs from parent.

Human disposition study; renal function impact reported.

Evidence Dimension	Route of Elimination
Target Compound Data	Predominantly renal excretion. Renal clearance represents ~64% of total body clearance (10.2 ± 0.81 L·h⁻¹ out of 15.9 ± 1.21 L·h⁻¹).
Comparator Or Baseline	Acebutolol: Major non-renal excretion (bile, gut).
Quantified Difference	Renal clearance is the primary elimination pathway for deacyl acebutolol but a secondary one for acebutolol.
Conditions	Human pharmacokinetic study of deacyl acebutolol and literature review of acebutolol.

Why This Matters

This metabolic divergence dictates that deacyl acebutolol is the molecule of interest for studying beta-blocker pharmacokinetics in models of renal disease, while acebutolol may be more appropriate for studies on hepatic function. The distinction is also crucial for interpreting bioanalytical data where accumulation of the metabolite is a key endpoint.

• [1] Flouvat B, Roux A, Chau NP, et al. Pharmacokinetics and bioavailability of diacetolol, the main metabolite of acebutolol. Eur J Clin Pharmacol. 1981 Mar;19(4):287-92. View Source
• [2] Kirch W, Köhler H, Berggren G, Braun W. The influence of renal function on plasma levels and urinary excretion of acebutolol and its main N-acetyl metabolite. Clin Nephrol. 1982 Aug;18(2):88-94. View Source

Distinct In Vitro Pharmacological Profile: Lower Potency but Higher Cardioselectivity

Head-to-head in vitro studies comparing deacyl acebutolol with acebutolol reveal a distinct pharmacological fingerprint. While deacyl acebutolol is less potent in terms of pure beta-blockade, it simultaneously demonstrates superior cardioselectivity and lacks membrane-stabilizing activity (MSA) [1].

In vitro pharmacology

Head-to-head

~10× lower β-blocking potency vs. acebutolol, but greater atrial (β1) over tracheal (β2) selectivity. No MSA.

Cleaner β1 probe for cardiac electrophysiology without membrane-stabilizing confound.

Isolated guinea-pig atria and trachea; Basil & Jordan 1982.

Evidence Dimension	Beta-Adrenoceptor Blocking Potency and Selectivity
Target Compound Data	Potency: ~10x lower than acebutolol. Cardioselectivity: Greater than acebutolol. MSA: None.
Comparator Or Baseline	Acebutolol: Higher beta-blocking potency, lower cardioselectivity, possesses MSA.
Quantified Difference	Deacyl acebutolol has a 10-fold reduction in potency but exhibits significantly greater selectivity for atrial (beta-1) over tracheal (beta-2) tissue compared to acebutolol.
Conditions	In vitro studies on isolated guinea-pig right atria (beta-1) and trachea (beta-2).

Why This Matters

This profile is non-interchangeable with acebutolol. For researchers needing a pure beta-1 selective probe without the confounding membrane-stabilizing effects (which can influence cardiac action potentials), deacyl acebutolol is the compound of choice, providing a cleaner pharmacological signal.

• [1] Basil B, Jordan R. Pharmacological properties of diacetolol (M & B 16,942), a major metabolite of acebutolol. Eur J Pharmacol. 1982 May 7;80(1):47-56. View Source

Pharmacopeial Identity as Acebutolol EP Impurity D

In the context of pharmaceutical quality control and regulatory science, deacyl acebutolol is officially designated as Acebutolol EP Impurity D. This designation provides a distinct procurement rationale separate from its pharmacological activity .

Pharmacopeial identity

Specification

Officially listed as Acebutolol EP Impurity D (CAS 57898-80-3). Required for QC method validation.

Regulatory impurity standard workflow; system suitability and batch release context.

EP monograph for Acebutolol Hydrochloride.

Evidence Dimension	Regulatory Classification
Target Compound Data	Officially listed as Acebutolol EP Impurity D (CAS 57898-80-3).
Comparator Or Baseline	Other acebutolol impurities (e.g., Impurity B, Diacetolol; Impurity E).
Quantified Difference	Deacyl acebutolol represents a specific and defined process-related or degradative impurity that must be monitored and quantified.
Conditions	European Pharmacopoeia (EP) monograph for Acebutolol Hydrochloride.

Why This Matters

For analytical chemists and quality control scientists, procuring deacyl acebutolol is not optional; it is a regulatory requirement for method validation, system suitability testing, and release testing of acebutolol active pharmaceutical ingredient (API) and finished drug products.

High-Value Applications of Deacyl Acebutolol (Diacetolol) Based on Its Differentiated Profile

Analytical Reference Standard for Acebutolol Impurity D Testing

Procurement of deacyl acebutolol is essential for any laboratory involved in the quality control of acebutolol HCl API or finished dosage forms. As the designated Acebutolol EP Impurity D, this compound is required for developing, validating, and executing HPLC or UPLC methods to quantify impurities in accordance with pharmacopeial monographs [1]. The quantifiable difference in its retention time and molecular structure ensures accurate identification and quantification, which is critical for regulatory submissions (ANDAs, DMFs) and batch release testing.

In Vitro Pharmacology: A Pure Beta-1 Selective Probe Without Membrane-Stabilizing Activity

Researchers investigating beta-adrenergic signaling pathways should select deacyl acebutolol over acebutolol when a pure cardioselective beta-1 blocker is required without the confounding variable of membrane-stabilizing activity (MSA) [1]. The in vitro data demonstrating its 10x lower potency but greater cardioselectivity compared to acebutolol allows for a more precise interrogation of beta-1-mediated effects, particularly in cardiac myocyte electrophysiology studies where MSA can alter action potential characteristics [2].

Pharmacokinetic and Drug-Drug Interaction Studies in Renal Impairment Models

For studies investigating the impact of renal function on drug clearance, deacyl acebutolol is the superior choice due to its predominant renal elimination, in contrast to the mixed excretory pathways of acebutolol and other beta-blockers [1]. The documented renal clearance (10.2 ± 0.81 L·h⁻¹) and linear relationship with creatinine clearance make it a valuable probe for assessing changes in renal drug excretion. Its long half-life of ~12 hours also simplifies sampling schedules in chronic in vivo models.

Comparative Clinical Pharmacology: Differentiating Beta-Blocker Selectivity

In clinical research aimed at comparing the cardioselectivity of beta-adrenoceptor antagonists, deacyl acebutolol serves as a crucial benchmark. Its quantified selectivity index (dose ratio of 2.4 for airway isoprenaline response) is markedly better than acebutolol (8.0) and propranolol (72.0) [1]. This data positions deacyl acebutolol as an essential reference compound for clinical pharmacologists seeking to validate new, purportedly cardioselective agents or to study the impact of beta-1 selectivity on pulmonary function.

Application

Selection Property

Validation Focus

Analytical impurity standard

Pharmacopeial identity (EP Impurity D)

HPLC/ UPLC method specificity and system suitability

β1-selective probe (no MSA)

Absence of membrane-stabilizing activity; β1/β2 selectivity ratio

Cardiac myocyte electrophysiology endpoint interpretation

Renal clearance model studies

Predominant renal excretion fraction

Drug accumulation in renal impairment models; creatinine clearance correlation

Selectivity comparator research

Cardioselectivity index vs. non-selective blockers

Airway receptor challenge assay context; isoprenaline dose-response

• [1] ChemWhat. Acebutolol EP Impurity D. CAS#: 57898-80-3. View Source
• [2] Borchard U, Hafner D, Hirth C. In vitro studies on the pharmacological properties of diacetolol, the major metabolite of acebutolol in man. Arch Int Pharmacodyn Ther. 1985 Jan;273(1):4-17. View Source